Cas no 1314735-23-3 (1-(3-methanesulfonylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(3-methanesulfonylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1314735-23-3
• MF: C₁₁H₁₂O₄S
• MW: 240.275582313538
• MDL: MFCD19693431
• CID: 4583481
• PubChem ID: 68030325
• Update Time: 2025-06-14

1-(3-methanesulfonylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[3-(Methylsulfonyl)phenyl]cyclopropanecarboxylic Acid
• 1-(3-methanesulfonylphenyl)cyclopropane-1-carboxylic acid

• MDL： MFCD19693431
• Inchi： 1S/C11H12O4S/c1-16(14,15)9-4-2-3-8(7-9)11(5-6-11)10(12)13/h2-4,7H,5-6H2,1H3,(H,12,13)
• InChI Key： IVGIHNHRFVAPRE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(S(C)(=O)=O)=C2)(C(O)=O)CC1

Additional information on 1-(3-methanesulfonylphenyl)cyclopropane-1-carboxylic acid

Research Brief on 1-(3-Methanesulfonylphenyl)cyclopropane-1-carboxylic Acid (CAS: 1314735-23-3): Recent Advances and Applications

The compound 1-(3-methanesulfonylphenyl)cyclopropane-1-carboxylic acid (CAS: 1314735-23-3) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This cyclopropane-containing sulfone derivative has shown promising potential in various therapeutic applications, particularly as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its structural uniqueness, combining the constrained geometry of the cyclopropane ring with the electronic properties of the methanesulfonyl group, making it a valuable scaffold for drug discovery.

In the past two years, several research groups have investigated the synthetic routes and biological activities of derivatives based on this core structure. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for protease inhibitors, showing enhanced binding affinity when incorporated into targeted compounds. The electron-withdrawing nature of the methanesulfonyl group appears to play a crucial role in modulating the compound's interactions with biological targets.

Recent pharmacological evaluations have revealed that 1-(3-methanesulfonylphenyl)cyclopropane-1-carboxylic acid derivatives exhibit improved metabolic stability compared to their non-cyclopropane analogs. This is particularly significant for oral drug development, where metabolic stability is often a limiting factor. The constrained cyclopropane ring appears to reduce susceptibility to cytochrome P450-mediated oxidation, while the carboxylic acid moiety provides opportunities for salt formation and solubility enhancement.

In the field of inflammation research, a 2024 study demonstrated that derivatives of this compound show selective inhibition of specific pro-inflammatory cytokines. The unique three-dimensional structure of the cyclopropane ring was found to be critical for this selectivity, suggesting potential applications in developing novel anti-inflammatory agents with reduced side-effect profiles compared to current therapies.

The compound has also found applications in materials science, particularly in the development of advanced polymer coatings for medical devices. Researchers have utilized its dual functionality (carboxylic acid and sulfone groups) to create cross-linked networks with enhanced biocompatibility and mechanical properties. This interdisciplinary application highlights the versatility of this molecular scaffold beyond traditional pharmaceutical uses.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable routes to produce 1-(3-methanesulfonylphenyl)cyclopropane-1-carboxylic acid. A 2023 publication in Organic Process Research & Development described a continuous flow chemistry approach that improved yield by 35% while reducing organic solvent waste by 60%, addressing important green chemistry considerations in industrial-scale production.

Ongoing research is exploring the potential of this compound in targeted drug delivery systems. Preliminary results suggest that the sulfone moiety can be modified to create pH-sensitive prodrugs that release active pharmaceutical ingredients specifically in tumor microenvironments. This application could significantly improve the therapeutic index of anticancer agents while minimizing systemic toxicity.

As research continues, the scientific community anticipates further discoveries regarding the therapeutic potential of 1-(3-methanesulfonylphenyl)cyclopropane-1-carboxylic acid and its derivatives. Current studies are particularly focused on its application in neurological disorders, where its ability to cross the blood-brain barrier while maintaining metabolic stability shows promise for developing novel treatments for conditions like Alzheimer's disease and Parkinson's disease.